Cas no 2418726-77-7 (5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate)
5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
-
- Z4262530019
- 5-(3-ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate
- 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate
-
- Inchi: 1S/C12H14F2N2O4S/c1-2-12(13)3-4-16(8-12)11(17)9-5-10(7-15-6-9)20-21(14,18)19/h5-7H,2-4,8H2,1H3
- InChI Key: VJPDSDBGBVHBQD-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCC(CC)(C1)F)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 496
- XLogP3: 1.6
- Topological Polar Surface Area: 85
5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26690029-1.0g |
5-(3-ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate |
2418726-77-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26690029-1g |
2418726-77-7 | 90% | 1g |
$0.0 | 2023-09-11 |
5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate
Introduction to 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate (CAS No: 2418726-77-7)
5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2418726-77-7, represents a sophisticated molecular entity designed for potential applications in drug discovery and medicinal chemistry. The presence of both pyridine and fluorinated pyrrolidine moieties in its structure suggests a high degree of complexity, which may contribute to its pharmacological activity. The sulfurofluoridate functional group further enhances its molecular characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.
The compound’s structure is characterized by a pyridinyl sulfurofluoridate moiety linked to a 3-ethyl-3-fluoropyrrolidine-1-carbonyl group. This arrangement creates a molecule with potential interactions that could be exploited in the development of bioactive agents. The fluorine atom in the pyrrolidine ring introduces a level of electronic and steric modulation, which can influence the compound’s reactivity and binding affinity to biological targets. Such features are often sought after in the design of drugs targeting receptors or enzymes involved in critical metabolic pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate may exhibit interactions with proteins involved in inflammation and immune response, making it a promising candidate for therapeutic intervention in related disorders. The sulfurofluoridate group, in particular, has been shown to enhance binding affinity through specific hydrogen bonding and electrostatic interactions, which are crucial for drug efficacy.
In vitro studies have begun to explore the pharmacological profile of this compound, revealing potential activities that warrant further investigation. Initial assays suggest that it may possess anti-inflammatory properties by modulating key signaling pathways associated with immune cell activation. Additionally, the structural motifs present in 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate resemble known bioactive scaffolds, suggesting that it could serve as a lead compound for derivative development. Researchers are particularly interested in how the fluorine substituent influences metabolic stability and bioavailability, which are critical factors in drug design.
The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques, have been employed to construct the complex framework efficiently. The introduction of the sulfurofluoridate group presents unique synthetic challenges but also offers advantages in terms of enhanced reactivity and selectivity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.
The potential applications of 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate extend beyond anti-inflammatory therapies. Its structural features also make it a candidate for addressing neurological disorders, where modulation of neurotransmitter systems is required. Preliminary data suggest that the compound may interact with receptors or enzymes involved in synaptic transmission, potentially offering benefits in conditions such as cognitive dysfunction or pain management. Further research is needed to fully elucidate these mechanisms and validate their therapeutic relevance.
As computational biology continues to evolve, so does our ability to predict the biological activity of complex molecules like 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate. High-throughput virtual screening (HTVS) has been instrumental in identifying promising candidates for further experimental validation. By integrating machine learning algorithms with traditional pharmacophore modeling, researchers can accelerate the drug discovery process significantly. This approach allows for rapid assessment of thousands of compounds against various biological targets, streamlining the selection process for lead optimization.
The safety profile of this compound is another critical area of focus. Preliminary toxicological studies have been conducted to assess its acute toxicity and potential long-term effects. These evaluations are essential for determining appropriate dosing regimens and identifying any adverse reactions that may occur during clinical use. The presence of fluorine atoms necessitates careful consideration regarding metabolic pathways and potential interactions with enzymes such as cytochrome P450 (CYP450), which play a key role in drug metabolism.
The regulatory landscape surrounding new chemical entities like 5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug candidate for clinical use. Researchers must navigate these requirements meticulously to ensure compliance with guidelines set forth by organizations such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). This process involves submitting detailed documentation on synthesis methods, analytical characterization, preclinical studies, and clinical trial protocols.
In conclusion,5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate represents an innovative chemical entity with significant potential in pharmaceutical applications. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases, particularly those involving inflammatory or neurological pathways. Ongoing research efforts are focused on optimizing its pharmacological properties through structural modifications while ensuring safety and efficacy profiles meet regulatory standards. As our understanding of molecular interactions advances,5-(3-Ethyl-3-fluoropyrrolidine-
2418726-77-7 (5-(3-Ethyl-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)